N-butyl-4-oxo-3-((tetrahydrofuran-2-yl)methyl)-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide

• IUPAC Name: N-butyl-4-oxo-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1H-quinazoline-7-carboxamide
• InChI: InChI=1S/C18H23N3O3S/c1-2-3-8-19-16(22)12-6-7-14-15(10-12)20-18(25)21(17(14)23)11-13-5-4-9-24-13/h6-7,10,13H,2-5,8-9,11H2,1H3,(H,19,22)(H,20,25)
• InChI Key: KQHZRLWSXLBHJM-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC2=C(C=C1)C(=O)N(C(=S)N2)CC3CCCO3
• Molecular Formula: C18H23N3O3S
• Molecular Weight: 361.5 g/mol
• CAS No.: 443350-26-3

Description

N-butyl-4-oxo-3-((tetrahydrofuran-2-yl)methyl)-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C18H23N3O3S and its molecular weight is 361.46. The purity is usually 95%.
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Scientific Research Applications

PET Imaging and Neuroinflammation

• A study by Ikawa et al. (2017) discusses the use of radioligands related to N-butyl-4-oxo-3-((tetrahydrofuran-2-yl)methyl)-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide for PET imaging of the 18-kDa translocator protein (TSPO), a biomarker of neuroinflammation. The research found that 11C-ER176, a new analog of 11C-(R)-PK11195, showed little sensitivity to the single nucleotide polymorphism rs6971 in vitro and had high specific binding in monkey brain, suggesting potential for improved imaging of neuroinflammation in humans (Ikawa et al., 2017).

Synthetic Chemistry Applications

• Bacchi et al. (2005) explored the synthesis of heterocyclic derivatives, including tetrahydrofuran and oxazoline derivatives, under oxidative carbonylation conditions. These synthetic processes have applications in the creation of compounds with potential therapeutic value (Bacchi et al., 2005).
• Desai et al. (2011) synthesized a series of compounds including N-{5-[(2-chlorophenyl)methylene]-2-(4-hydroxyphenyl)-4-oxo(1,3-thiazolidin-3-yl)}{4-[2-(4-methylphenyl)-4-oxo(3-hydroquinazolin-3-yl)]phenyl}carboxamides, demonstrating the versatility of quinazoline derivatives in the synthesis of potential antimicrobial agents (Desai et al., 2011).

Antimicrobial and Anticancer Research

• Yernale and Mathada (2014) researched the antimicrobial, DNA cleavage, and in vitro cytotoxic properties of metal complexes of a Schiff base ligand derived from thiazole and quinoline moieties. This study highlights the potential biomedical applications of such compounds in treating various diseases (Yernale & Mathada, 2014).
• Gaber et al. (2021) synthesized new derivatives of 1,2-dihydroquinoline-3-carboxylic acid and evaluated their anticancer effects against the breast cancer MCF-7 cell line. This research contributes to the ongoing search for novel anticancer agents (Gaber et al., 2021).